Barium glucose 6-phosphate heptahydrate chemical properties
Barium glucose 6-phosphate heptahydrate chemical properties
An In-Depth Technical Guide on Barium Glucose 6-Phosphate Heptahydrate: Physicochemical Properties and Laboratory Applications
Executive Summary
Barium glucose 6-phosphate heptahydrate ( C6H11BaO9P⋅7H2O ) is a specialized biochemical reagent historically and practically fundamental to the isolation, purification, and study of hexose monophosphates. While sodium or potassium salts of glucose 6-phosphate (G6P) are highly soluble and preferred for direct in vitro biological assays, the barium salt plays a critical mechanistic role in downstream processing and synthetic recovery. Because the heptahydrate form of barium G6P exhibits exceptionally low aqueous solubility, it enables the selective precipitation and crystallization of the sugar phosphate from complex, crude enzymatic reaction mixtures [1].
As a Senior Application Scientist, I have structured this whitepaper to move beyond basic material safety data. We will deconstruct the physicochemical properties of this compound, explain the causality behind its use in purification workflows, and provide field-proven, self-validating protocols for its isolation and subsequent conversion into biologically active forms.
Physicochemical Profiling and Structural Causality
The utility of barium glucose 6-phosphate heptahydrate relies entirely on its unique thermodynamic and coordination chemistry. In biological systems, glucose 6-phosphate is a highly hydrophilic metabolite. However, the introduction of the divalent barium cation ( Ba2+ ), combined with seven molecules of water of crystallization, forms a rigid, stable crystal lattice.
The extensive hydrogen-bonding network provided by the heptahydrate configuration drastically reduces the hydration enthalpy when interacting with bulk water, driving the compound out of solution [2]. This differential solubility is the cornerstone of classical carbohydrate chemistry.
Table 1: Core Chemical and Physical Properties
| Property | Value / Description | Analytical Significance |
| CAS Number | 58823-95-3 [3] | Unique identifier for the heptahydrate form. |
| Molecular Formula | C6H11BaO9P⋅7H2O | The 7 waters of hydration are critical for crystal lattice formation. |
| Molecular Weight | 521.56 g/mol (Heptahydrate) [4] | Essential for accurate molarity calculations during enzymatic assays. |
| Anhydrous Weight | 395.45 g/mol [5] | Used when calculating theoretical yields post-desiccation. |
| Appearance | White to light yellow crystalline powder [3] | Visual indicator of purity; dark yellowing indicates caramelization/degradation. |
| Solubility | Slightly soluble in cold water [3] | Enables selective precipitation away from highly soluble contaminants. |
| Storage | −20∘C , desiccated [3] | Prevents spontaneous hydrolysis of the phosphoester bond. |
Workflow Rationale: Why Use the Barium Salt?
In drug development and metabolic engineering, synthesizing G6P often involves enzymatic reactors (e.g., using hexokinase and ATP regeneration systems). The resulting broth contains unreacted glucose, ATP, ADP, magnesium ions, and buffer salts.
The Causality of Choice: Attempting to isolate G6P directly via chromatography from this high-salt broth is inefficient and scales poorly. By adding stoichiometric amounts of barium hydroxide ( Ba(OH)2 ), inorganic phosphates (from ATP hydrolysis) precipitate first as highly insoluble barium phosphate. After filtering, the subsequent addition of ethanol or further cooling drives the precipitation of barium glucose 6-phosphate heptahydrate, leaving unreacted glucose and nucleotide byproducts in the supernatant [6].
Figure 1: Logical workflow for the selective isolation of G6P utilizing Barium precipitation.
Self-Validating Experimental Protocols
To ensure scientific integrity, the following protocols incorporate built-in validation steps. A protocol is only as good as its ability to alert the scientist to a failure mid-process.
Protocol A: Isolation of Barium Glucose 6-Phosphate Heptahydrate from Enzymatic Mixtures
Objective: Recover synthesized G6P from a crude bioreactor mixture with >95% purity [6].
Step-by-Step Methodology:
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Inorganic Phosphate Clearance: To the crude enzymatic reaction mixture (approx. 100 mL, pH 6.8), slowly add 1 M Ba(OH)2 dropwise under continuous stirring until the pH reaches 8.0.
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Causality: Inorganic phosphate ( Pi ) forms Ba3(PO4)2 , which is virtually insoluble at pH 8.0. G6P remains soluble at this stage.
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First Filtration: Centrifuge the mixture at 10,000 x g for 15 minutes. Decant the supernatant and discard the pellet.
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Validation Check: Add a single drop of Ba(OH)2 to the supernatant. If cloudiness appears, Pi is still present. Repeat step 1.
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Heptahydrate Crystallization: Cool the validated supernatant to 4∘C . Slowly add 4 volumes of ice-cold absolute ethanol while stirring. Allow the mixture to stand at 4∘C for 12 hours.
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Causality: The dielectric constant of the solvent drops, forcing the hydration shell of the Ba-G6P complex to lock into the highly insoluble heptahydrate crystal lattice.
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Harvest and Wash: Collect the precipitate via vacuum filtration. Wash sequentially with 80% ethanol, absolute ethanol, and finally diethyl ether to rapidly dry the crystals.
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Yield Calculation: Weigh the dried white powder. Use the heptahydrate molecular weight ( 521.56 g/mol ) to calculate the molar yield.
Protocol B: Conversion to Sodium Salt for Biological Assays
Objective: Barium is a heavy metal that acts as a potent inhibitor of many intracellular enzymes (e.g., blocking potassium channels). It must be removed before using G6P in biological assays [1].
Step-by-Step Methodology:
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Dissolution: Suspend 521 mg (approx. 1 mmol ) of Ba-G6P heptahydrate in 10 mL of cold 0.1 M HCl .
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Causality: The acidic environment protonates the phosphate group, breaking the ionic coordination with Barium and forcing dissolution.
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Sulfate Precipitation: Add 1.1 mmol of Sodium Sulfate ( Na2SO4 ) dissolved in 2 mL of water to the solution.
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Causality: Barium sulfate ( BaSO4 ) has one of the lowest solubility products ( Ksp≈1.08×10−10 ) in chemistry. It will instantly precipitate, leaving Sodium G6P in solution.
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Neutralization & Filtration: Adjust the pH to 7.0 using dilute NaOH . Centrifuge at 15,000 x g for 20 minutes to pellet the dense BaSO4 .
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Validation Check (Critical): Take a aliquot of the supernatant and add of 1 M Na2SO4 .
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Self-Validation: If no precipitate forms, the solution is 100% free of Ba2+ . The supernatant now contains pure Sodium Glucose 6-Phosphate ready for cell culture or enzymatic assays.
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Figure 2: Cation exchange workflow for converting Barium G6P to biologically compatible Sodium G6P.
Analytical Validation: Enzymatic Purity Assay
To confirm the structural integrity of the G6P after the harsh acidic/barium removal steps, we utilize a highly specific enzymatic assay coupled with spectrophotometry.
Assay Logic: Glucose-6-Phosphate Dehydrogenase (G6PDH) strictly oxidizes G6P to 6-phosphoglucono- δ -lactone, concurrently reducing NADP+ to NADPH [7]. Because NADPH strongly absorbs light at 340 nm (while NADP+ does not), the increase in absorbance is directly proportional to the active G6P concentration.
Procedure:
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Prepare a cuvette with 1.0 mL of assay buffer ( 50 mM Tris-HCl, pH 7.6, 5 mM MgCl2 ).
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Add of 10 mM NADP+ .
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Add of the neutralized Na-G6P solution (from Protocol B).
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Blank the spectrophotometer at 340 nm .
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Add 2 Units of G6PDH. Mix and record the absorbance until a plateau is reached (approx. 5 minutes).
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Calculate concentration using the Beer-Lambert Law ( ϵ340=6.22 mM−1cm−1 ). Compare this to the theoretical concentration to determine the % purity of the original Barium salt.
References
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Horecker, B. L. (1956). Preparation and analysis of 6-phosphogluconate. Methods in Enzymology. Scispace. Available at:[Link]
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PubChem - NIH. Barium glucose 6-phosphate | C6H11BaO9P | CID 111125. Available at:[Link]
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Wever, R., Babich, L., and Hartog, A. F. Phosphate esters and phosphoryl transfer. Thieme E-Books. Available at:[Link]
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Semantic Scholar. glucose-6-phosphate and 6-phosphogluconate. Available at:[Link]
